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Compound of Interest

Compound Name: DIVINYLTIN DICHLORIDE

CAS No.: 7532-85-6

Cat. No.: B1582001 Get Quote

Introduction & Scope
Divinyltin dichloride (DVTD) is a specialized organotin intermediate utilized in the synthesis of

vinyl-functionalized tin compounds and as a precursor in organometallic catalysis. Unlike the

more common dibutyltin or dimethyltin analogs, the presence of reactive vinyl groups attached

directly to the tin center introduces unique stability challenges, specifically susceptibility to

moisture-induced hydrolysis and potential radical-induced polymerization.

This protocol defines the mandatory safety, handling, and storage procedures required to

maintain the chemical integrity of DVTD and ensure operator safety. Due to its classification as

"Fatal if Inhaled/Swallowed" (H330/H300), strict adherence to these engineering controls is

non-negotiable.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6][7][8][9][10]
Identity: Divinyltin Dichloride (Dichlorodivinylstannane) CAS Number: 7532-85-6 Formula:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582001?utm_src=pdf-interest
https://www.benchchem.com/product/b1582001?utm_src=pdf-body
https://www.benchchem.com/product/b1582001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

Molecular Weight 243.71 g/mol
Calculation basis for

stoichiometry.

Physical State Colorless Liquid
Crucial: Handle via

syringe/septum techniques.

Boiling Point 54–56°C @ 3 mmHg
High volatility under vacuum;

significant vapor pressure.

Density ~1.76 g/cm³

High density; pipetting requires

slow aspiration to prevent

dripping.

Solubility Soluble in organic solvents

Compatible with THF, Pentane,

DCM. Reacts with water.[1][2]

[3]

Stability Moisture Sensitive
Hydrolyzes to release HCl and

tin oxides.

Safety Architecture (E-E-A-T)
Toxicity & Hazards
DVTD is an organotin halide.[1] Mechanistically, these compounds act as immunotoxins and

neurotoxins. The vinyl groups add a layer of reactivity that can lead to rapid skin absorption.

Acute Toxicity: Fatal if inhaled (H330) or swallowed (H300).

Corrosivity: Causes severe skin burns and eye damage (hydrolysis releases HCl on contact

with mucosal membranes).

Environmental: Very toxic to aquatic life with long-lasting effects.[4]

Engineering Controls & PPE
Causality: Because DVTD is a liquid with significant vapor pressure and extreme inhalation

toxicity, standard fume hoods may be insufficient if air turbulence occurs.
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Primary Barrier: Nitrogen-purged Glovebox (Preferred) or Schlenk Line within a certified

Fume Hood.

Respiratory: If working outside a glovebox, a full-face respirator with multi-gas cartridges

(Organic Vapor + Acid Gas) is required due to potential HCl evolution.

Dermal: Double-gloving (Nitrile inner / Laminate or Neoprene outer) is mandatory.

Risk Assessment
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(Full Face Respirator)

Yes (Small Scale)

Inert Glovebox (N2/Ar)
(Standard PPE)

No (Bulk Handling)

Emergency: Quench with
Lime/Bicarbonate

Accident Accident

Click to download full resolution via product page

Figure 1: Decision matrix for engineering controls based on experimental scale.

Handling Protocol: Inert Liquid Transfer
Objective: Transfer DVTD from storage vessel to reaction flask without exposure to

atmospheric moisture or oxygen. Mechanism: Moisture hydrolyzes the Sn-Cl bonds, producing

insoluble tin oxides and HCl gas, which degrades stoichiometry and corrodes equipment.

Equipment Preparation[4][6]
Glassware: Flame-dried Schlenk flasks or oven-dried (120°C overnight) glassware.
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Syringes: Glass, gas-tight syringes with Luer-lock tips. Plastic syringes may degrade if in

contact with organotins for prolonged periods.

Needles: Long stainless steel deflecting needles (18-20G).

Step-by-Step Workflow
Step 1: Inert Gas Purge Ensure the source container of DVTD is under a positive pressure of

Argon or Nitrogen. If the container is a commercial bottle with a septum, insert a bleed needle

connected to the inert gas line.

Step 2: Pressure Equalization

Technique: Use the "Air-Cushion" method. Pull inert gas into the syringe equal to the volume

of liquid you intend to withdraw.

Action: Inject the gas into the headspace of the DVTD bottle. Do not bubble through the

liquid to avoid splashing.

Step 3: Withdrawal

Invert the bottle (if size permits) or lower the needle tip into the liquid.

Slowly withdraw the plunger. The high density (1.76 g/cm³) means the liquid has high inertia;

rapid pulling will cause cavitation or bubbles.

Step 4: Transfer

Transfer the liquid immediately to the reaction flask through a septum.

Critical: Do not attempt to weigh DVTD in an open boat on a balance. Use "weighing by

difference" with the syringe or weigh the receiving flask before and after addition.

Dry Glassware
(120°C / Vacuum)

N2/Ar Purge
Source Bottle

Syringe Withdrawal
(Positive Pressure)

Injection into
Reaction Vessel
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(Dry Hexane -> Alcohol)
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Figure 2: Inert atmosphere liquid transfer workflow.

Storage Protocol
Stability Context: Divinyltin dichloride is thermally stable up to moderate temperatures but the

vinyl groups present a risk of slow polymerization if exposed to light or radical initiators. The

Sn-Cl bond is permanently moisture-sensitive.

Parameter Requirement Reasoning

Temperature 2°C to 8°C

Refrigeration slows potential

vinyl polymerization and

reduces vapor pressure.

Atmosphere Inert (Ar/N2)

Prevents hydrolysis. Argon is

preferred as it is heavier than

air, blanketing the liquid.

Container Schlenk Tube / Ampoule

Teflon-lined caps are minimum;

glass-sealed ampoules or

Schlenk flasks with high-

vacuum grease are optimal.

Light Dark / Amber Glass

UV light can initiate radical

cleavage of the vinyl group or

polymerization.

Long-Term Storage Procedure:

Wrap the container neck with Parafilm and electrical tape to prevent cap loosening due to

thermal contraction in the fridge.

Place the primary container inside a secondary containment vessel (e.g., a plastic desiccator

with desiccant) to provide a double barrier against moisture.

Emergency & Disposal Procedures
Spill Management
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Do NOT use water. Water will generate HCl gas instantly.

Neutralization: Absorb liquid with vermiculite or dry sand mixed with sodium carbonate (soda

ash) or lime. This neutralizes the potential acid generation.

Cleanup: Sweep into a dedicated hazardous waste container labeled "Toxic Organotin

Waste."

Waste Disposal[5]
Quenching: Before disposal, rinse all syringes and glassware with dry dichloromethane, then

slowly quench the washings with methanol (exothermic).

Segregation: Do not mix with general organic solvents. Organotins disrupt incineration

scrubbers and require specific high-temperature incineration protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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